3-amino-N-(2,4-dimethylphenyl)-4-methylbenzene-1-sulfonamide

• IUPAC Name: 3-amino-N-(2,4-dimethylphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H18N2O2S/c1-10-4-7-15(12(3)8-10)17-20(18,19)13-6-5-11(2)14(16)9-13/h4-9,17H,16H2,1-3H3
• InChI Key: HHUKHWAZKAVOPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)C)N)C
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol
• CAS No.: 326023-20-5

Description

3-amino-N-(2,4-dimethylphenyl)-4-methylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C15H18N2O2S and its molecular weight is 290.38. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry of Sulfonamides

Sulfonamides represent a class of synthetic antimicrobial drugs with a long history of use in treating infective diseases. The chemical structural modifications of classical antibacterial aminobenzenesulfonamides have led to derivatives with a broad spectrum of bioactivity. These derivatives have found applications in treating microbial infections, cancer, parasites, inflammation, epilepsy, and other conditions due to their diverse medicinal capabilities. The ongoing research in this area focuses on designing new sulfonamide-based drug molecules with broad-spectrum, high activity, and low toxicity, underlining the significant development value of these compounds in medicinal chemistry (He Shichao et al., 2016).

Pharmaceutical Applications

Sulfonamide compounds, also known as sulfa drugs, have seen extensive use beyond their initial antibacterial applications. They form the basis of several clinically used drugs across different therapeutic areas, including diuretics, carbonic anhydrase inhibitors, and antiepileptics. The versatility of the sulfonamide group has been instrumental in the development of new drugs targeting various diseases, highlighting its continued importance in pharmaceutical research (I. Gulcin & P. Taslimi, 2018).

Environmental Impact and Analysis

The presence of sulfonamides in the environment, primarily from agricultural activities, poses challenges due to their impact on microbial populations and potential hazards to human health. Research into the environmental behavior and analysis of sulfonamides is crucial for assessing and mitigating these risks. Advanced analytical methods, including capillary electrophoresis, have been developed to detect and quantify sulfonamides in various matrices, contributing to our understanding of their environmental fate and facilitating risk management (W. Baran et al., 2011; R. Hoff & T. B. Kist, 2009).

Synthetic and Analytical Chemistry

Sulfonamides also play a significant role in synthetic and analytical chemistry, serving as precursors and intermediates in the synthesis of complex molecules. Research into novel synthetic pathways and characterizations of sulfonamide derivatives contributes to the expansion of chemical knowledge and the development of new materials and pharmaceuticals (Kyosuke Kaneda, 2020).